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Cat. No.: S1913876

Get Quote

Chemical Identifier Summary

The table below summarizes the key identifying information for 3-Isobutylaniline from the search results.

Property Value

CAS Number 131826-11-4 [1] [2]

Molecular Formula C₁₀H₁₅N [1] [2]

Molecular Weight 149.23 g/mol [1] [2]

Synonym 3-(2-Methylpropyl)aniline [1] [2]

Boiling Point 245.7 °C at 760 mmHg [1] [2]

Density 0.944 g/cm³ (Predicted) [2]

Flash Point 102.7°C (for a similar compound, 4-isobutylaniline) [3]

Appearance/State No data available

Solubility No data available
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Hazard and Toxicity Information

Available hazard information for 3-Isobutylaniline is limited. One safety data sheet for a similar compound,

4-isobutylaniline, provides some general guidance, but data should not be extrapolated directly to the 3-

isomer without confirmation.

GHS Hazard Statements: The available SDS for 3-Isobutylaniline lists the signal word "Warning"
with hazard statements H302, H312, and H332 [2]. This indicates potential hazards from ingestion,

skin contact, and inhalation ("Harmful if swallowed, in contact with skin, or if inhaled").
Toxicological Data: No specific acute or chronic toxicity data (e.g., LD50) for 3-Isobutylaniline
was found in the search results. A study on a different compound, 2,2'-isobutylidenebis(4,6-
dimethylphenol), demonstrates the structure of a subchronic and chronic toxicity study but does not
provide data on 3-Isobutylaniline [4].

Research Applications and Synthesis

Primary Use: 3-Isobutylaniline is identified as a useful research chemical. It has been used in the
development of a novel carboxanilide acaricide, pyflubumide, which shows activity against mite

species [2].
Synthesis: One published synthesis method involves the reduction of a precursor compound (CAS#

6026-73-9) using sodium hypophosphite monohydrate and a palladium(0)/carbon catalyst in a mixture
of n-butyl acetate and water. This reaction was reported to proceed under reflux for 3 hours with a

yield of 93% [2].

Experimental Toxicology Protocols

While data for 3-Isobutylaniline itself is missing, standard methodologies for toxicological evaluation are

well-established. The following workflow outlines the general process for assessing a new chemical

substance.
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Chemical Substance

Acute Toxicity Studies

Repeated Dose 28-Day Study

Single dose administration
(OECD TG 420, 423, 425)

Subchronic 90-Day Study

Chronic Toxicity Study

Dosing for >90 days
Interim sacrifices at 6 & 12 mo

14-day observation
Mortality & clinical signs

Monitor body weight,
food intake, hematology,

histopathology
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Genotoxicity & Carcinogenicity

Data Analysis & NOAEL/LOAEL

Final Risk Assessment

Click to download full resolution via product page

General workflow for toxicological evaluation of chemical substances

Based on standardized guidelines from organizations like the OECD [5], key experiments include:

Acute Toxicity Testing: The objective is to determine the adverse effects following a single dose or

multiple doses within 24 hours. The Up-and-Down Procedure (OECD TG 425) is one method that

can be used, which minimizes the number of animals required [5]. Key parameters monitored include

mortality, changes in behavior, and clinical signs for at least 14 days.

Repeated Dose 28-Day & 90-Day Studies: These subchronic studies (e.g., OECD TG 407 and 408)

involve daily administration of the test substance to rodents. Animals are monitored for changes in

body weight, food consumption, hematological and biochemical parameters (e.g., AST,

creatinine). At termination, organs are weighed and tissues are examined histopathologically to

identify target organs [5] [4].

Chronic Toxicity and Carcinogenicity Studies: These long-term studies extend beyond 90 days,

often up to 18 months or 2 years. They are designed to identify the No Observed Adverse Effect

Level (NOAEL) and potential carcinogenic effects. Dosing is typically via diet, as in the 18-month rat

study with interim sacrifices, allowing for the observation of progressive pathological changes [4].

Need Custom Synthesis?
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sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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